![molecular formula C12H11N5S B298822 4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione](/img/structure/B298822.png)
4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione
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Overview
Description
4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione, also known as KIN001-260, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications. This compound has shown promising results in preclinical studies and has been identified as a potential drug candidate for the treatment of various diseases.
Mechanism of Action
4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione inhibits the activity of enzymes and proteins by binding to their active sites and preventing them from carrying out their normal functions. This results in the disruption of various cellular processes and ultimately leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in various cancer cell lines, including breast cancer, ovarian cancer, and leukemia. It has also been shown to inhibit tumor growth in animal models of cancer. Additionally, this compound has been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione is its high potency and selectivity. It has been shown to be effective at low concentrations and has minimal off-target effects. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for the study of 4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione. One area of focus could be the development of more efficient synthesis methods to improve yields and reduce costs. Additionally, further studies could be conducted to investigate the potential therapeutic applications of this compound in other diseases, such as neurodegenerative disorders. Finally, the development of more potent and selective inhibitors based on the structure of this compound could also be explored.
Synthesis Methods
The synthesis of 4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione involves the reaction of indole-3-carboxaldehyde with methylamine and thiosemicarbazide in the presence of acetic acid. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione has been studied extensively for its potential therapeutic applications. It has been shown to inhibit the activity of various enzymes and proteins, including cyclin-dependent kinases, glycogen synthase kinase 3, and histone deacetylases. These enzymes and proteins play a critical role in various cellular processes, including cell cycle regulation, gene expression, and protein synthesis.
properties
Molecular Formula |
C12H11N5S |
---|---|
Molecular Weight |
257.32 g/mol |
IUPAC Name |
4-[[(Z)-indol-3-ylidenemethyl]amino]-3-methyl-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C12H11N5S/c1-8-15-16-12(18)17(8)14-7-9-6-13-11-5-3-2-4-10(9)11/h2-7,14H,1H3,(H,16,18)/b9-7+ |
InChI Key |
QRMFZORJERTOQC-VQHVLOKHSA-N |
Isomeric SMILES |
CC1=NNC(=S)N1N/C=C/2\C=NC3=CC=CC=C32 |
SMILES |
CC1=NNC(=S)N1NC=C2C=NC3=CC=CC=C32 |
Canonical SMILES |
CC1=NNC(=S)N1NC=C2C=NC3=CC=CC=C32 |
Origin of Product |
United States |
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